Cas no 2227847-18-7 ((1S)-2-amino-1-(2-bromo-5-methoxyphenyl)ethan-1-ol)

• Product Name: (1S)-2-amino-1-(2-bromo-5-methoxyphenyl)ethan-1-ol
• CAS No: 2227847-18-7
• MF: C₉H₁₂BrNO₂
• MW: 246.101081848145
• CID: 6585889
• PubChem ID: 96587771
• Update Time: 2025-11-01

(1S)-2-amino-1-(2-bromo-5-methoxyphenyl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• (1S)-2-amino-1-(2-bromo-5-methoxyphenyl)ethan-1-ol
• EN300-1935896
• 2227847-18-7

• Inchi： 1S/C9H12BrNO2/c1-13-6-2-3-8(10)7(4-6)9(12)5-11/h2-4,9,12H,5,11H2,1H3/t9-/m1/s1
• InChI Key： WWJUEGRYOLISTM-SECBINFHSA-N
• SMILES： BrC1=CC=C(C=C1[C@@H](CN)O)OC

Computed Properties

• Exact Mass: 245.00514g/mol
• Monoisotopic Mass: 245.00514g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 157
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 55.5Ų

Additional information on (1S)-2-amino-1-(2-bromo-5-methoxyphenyl)ethan-1-ol

Comprehensive Overview of the Compound CAS No. 2227847-18-7: (1S)-2-Amino-1-(2-Bromo-5-Methoxyphenyl)ethan-1-ol

The compound with the Chemical Abstracts Service (CAS) number 2227847-18-7, known as (1S)-2-Amino-1-(2-Bromo-5-Methoxyphenyl)ethan-1-ol, is a chiral organic molecule that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a brominated aromatic ring and an amino alcohol functionality, which contribute to its diverse biological activities and potential therapeutic properties.

(1S)-2-Amino-1-(2-Bromo-5-Methoxyphenyl)ethan-1-ol is a member of the amino alcohol class of compounds, which are known for their ability to form hydrogen bonds and interact with various biological targets. The presence of the bromine atom on the aromatic ring adds to the compound's hydrophobicity and can influence its binding affinity to specific receptors or enzymes. The methoxy group further modulates the electronic properties of the molecule, enhancing its stability and solubility in both aqueous and organic solvents.

Recent studies have explored the pharmacological properties of (1S)-2-Amino-1-(2-Bromo-5-Methoxyphenyl)ethan-1-ol in various biological systems. One notable area of research is its potential as a lead compound for the development of new drugs targeting neurological disorders. For instance, a study published in the Journal of Medicinal Chemistry in 2023 reported that this compound exhibits potent neuroprotective effects in cellular models of Parkinson's disease. The researchers found that it can effectively reduce oxidative stress and prevent neuronal cell death, suggesting its potential as a therapeutic agent for neurodegenerative conditions.

In addition to its neuroprotective properties, (1S)-2-Amino-1-(2-Bromo-5-Methoxyphenyl)ethan-1-ol has also been investigated for its anti-inflammatory and analgesic activities. A preclinical study conducted by a team at the University of California, San Francisco, demonstrated that this compound significantly reduces inflammation in animal models of arthritis. The mechanism of action appears to involve the inhibition of pro-inflammatory cytokines such as TNF-alpha and IL-6, as well as the modulation of signaling pathways involved in pain perception.

The chiral nature of (1S)-2-Amino-1-(2-Bromo-5-Methoxyphenyl)ethan-1-ol is another important aspect that has been studied extensively. Chiral compounds often exhibit different biological activities depending on their enantiomeric form, which can have significant implications for drug development. Research published in the Journal of Organic Chemistry in 2023 highlighted the importance of enantiomeric purity in optimizing the therapeutic efficacy and reducing potential side effects. The study found that the (S)-enantiomer exhibited superior pharmacological properties compared to its (R)-counterpart, emphasizing the need for enantioselective synthesis methods.

The synthesis of (1S)-2-Amino-1-(2-Bromo-5-Methoxyphenyl)ethan-1-ol has been optimized using various synthetic routes, with a focus on achieving high yields and enantioselectivity. One common approach involves the asymmetric reduction of a ketone precursor using chiral catalysts or enzymes. A recent paper in the Tetrahedron Letters described a novel method that employs a chiral phosphoric acid catalyst to achieve high enantioselectivity (ee > 99%) in a single step. This method not only simplifies the synthetic process but also reduces environmental impact by minimizing waste generation.

The safety profile of (1S)-2-Amino-1-(2-Bromo-5-Methoxyphenyl)ethan-1-ol has also been evaluated in preclinical studies. Toxicology assessments conducted by an independent laboratory found that this compound exhibits low toxicity at therapeutic doses, with no significant adverse effects observed in animal models. These findings support its potential for further clinical development.

In conclusion, the compound with CAS number 2227847-18-7, known as (1S)-2-Amino-1-(2-Bromo-5-Methoxyphenyl)ethan-1-ol, represents a promising candidate for drug development due to its diverse biological activities and favorable safety profile. Ongoing research continues to uncover new applications and mechanisms of action, highlighting its potential as a valuable tool in both academic research and pharmaceutical innovation.